Cas no 132866-07-0 (1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate)

1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate structure
132866-07-0 structure
Product name:1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
CAS No:132866-07-0
MF:C19H38O2.2[C7H6O2]
MW:542.7465
CID:1236149
PubChem ID:71341031

1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
    • benzoic acid,8-(2-octylcyclopropyl)octane-1,2-diol
    • 132866-07-0
    • DTXSID40768056
    • Benzoic acid--8-(2-octylcyclopropyl)octane-1,2-diol (2/1)
    • Inchi: InChI=1S/C19H38O2.2C7H6O2/c1-2-3-4-5-6-9-12-17-15-18(17)13-10-7-8-11-14-19(21)16-20;2*8-7(9)6-4-2-1-3-5-6/h17-21H,2-16H2,1H3;2*1-5H,(H,8,9)
    • InChI Key: IMYXXBUVBFBXBY-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC1CC1CCCCCCC(CO)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O

Computed Properties

  • Exact Mass: 542.3609
  • Monoisotopic Mass: 542.36073931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 17
  • Complexity: 333
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06

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